Sustained Antiplatelet Effect without Desensitization
ONO-1301 demonstrates a superior resistance to functional desensitization compared to the representative IP agonist beraprost. In a head-to-head study, repeated administration of beraprost (0.3 mg/kg/day for 10 days) to mice resulted in a complete loss of its inhibitory effect on ex vivo collagen-induced platelet aggregation. In contrast, the antiplatelet effect of ONO-1301 (3 mg/kg/day) was fully retained under the identical repeated dosing regimen [1]. This is attributed to ONO-1301's concomitant inhibition of TXA2 synthesis, which prevents the compensatory increase in TXA2 production that mediates desensitization to beraprost [1].
| Evidence Dimension | Retention of antiplatelet effect after repeated administration |
|---|---|
| Target Compound Data | Inhibitory effect retained (no significant change from single administration) |
| Comparator Or Baseline | Beraprost: Complete loss of inhibitory effect |
| Quantified Difference | Qualitative difference in functional outcome (retained vs. lost efficacy) |
| Conditions | Mouse model; repeated oral administration for 10 days; ex vivo collagen-induced platelet aggregation assay. |
Why This Matters
For chronic disease models or therapeutic applications, the absence of desensitization ensures sustained efficacy, eliminating the need for escalating doses or drug holidays that complicate interpretation or clinical use.
- [1] Kashiwagi H, Yuhki K, Kojima F, Kumei S, Takahata O, Sakai Y, Narumiya S, Ushikubi F. The Novel Prostaglandin I2 Mimetic ONO-1301 Escapes Desensitization in an Antiplatelet Effect Due to Its Inhibitory Action on Thromboxane A2 Synthesis in Mice. J Pharmacol Exp Ther. 2015 May;353(2):269-78. View Source
